4-(Hydroxymethylidene)-2,2-dimethyloxolan-3-one

• Molecular Formula: C7H10O3
• Molecular Weight: 142.15 g/mol
• IUPAC Name: 4-(hydroxymethylidene)-2,2-dimethyloxolan-3-one
• InChI: InChI=1S/C7H10O3/c1-7(2)6(9)5(3-8)4-10-7/h3,8H,4H2,1-2H3
• InChI Key: QWUNLMCXVOCEMK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)C(=CO)CO1)C

Description

4-(Hydroxymethylidene)-2,2-dimethyloxolan-3-one is a useful research compound. Its molecular formula is C7H10O3 and its molecular weight is 142.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

An ether solution of dihydro-2,2-dimethyl-3-(2H)-furanone; (4.55 g, 39.9 mmol) in -30 mL of ether was added dropwise to a suspension of sodium hydride (3.2 g of 60%, 80 mmol) in 150 mL of ether containing three drops of ethanol and 6.5 mL (80 mmol) of ethyl formate stirred at 0° C. After stirring overnight at room temperature, the reaction mixture was taken up into water, the ether layer separated, washed with additional ether, acidified with 6N HCl and extracted into ether. The combined ether layers were washed with water and brine, dried over MgSO4, decolorized with charcoal, filtered and evaporated to leave 2.4 g of 4-hydroxymethylene-dihydro-2,2-dimethyl-3(2H)furanone as a colorless oil (43%).